2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C19H18N2O2S/c1-14-15(2)23-19(20-14)24-13-18(22)21(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12H,13H2,1-2H3
• InChI Key: NSOWMBHQBUMHMM-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3)C

Description

2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide, also known as DPA, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide is not fully understood. However, it is believed to work by interacting with the electron-rich molecules in the active layer of OFETs and OSCs, facilitating the movement of charge carriers through the material.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide. However, it has been found to be non-toxic to cells and does not exhibit any significant cytotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide in lab experiments is its excellent charge transport properties, which make it a promising candidate for use in various electronic devices. However, one of the limitations of using 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide is its relatively high cost compared to other organic materials.

Future Directions

There are several potential future directions for research on 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide. One area of interest is the development of new materials based on 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide for use in optoelectronic devices and sensors. Another area of research is the optimization of the synthesis method to reduce the cost of producing 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide and its potential applications in various fields.
In conclusion, 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide, or 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide, is a chemical compound that has shown promise in various fields, particularly in the development of new materials for electronic devices. While there is still much to learn about 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide, its potential applications and future directions for research make it an exciting area of study.

Synthesis Methods

The synthesis of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide involves the reaction between 2-amino-4,5-dimethyl-1,3-oxazole and 2-bromo-N,N-diphenylacetamide in the presence of a base. The resulting product is then purified through recrystallization to obtain 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide in its pure form.

Scientific Research Applications

2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide has been extensively studied for its potential applications in the field of organic electronics. It has been found to exhibit excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and organic solar cells (OSCs). 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N,N-diphenylacetamide has also been investigated for its potential use in the development of new materials for optoelectronic devices and sensors.